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Introduction

N-nitroso-enalapril is a nitrosamine impurity of enalapril, an angiotensin-converting enzyme
(ACE) inhibitor widely used in the treatment of hypertension and heart failure. The presence of
nitrosamine impurities in pharmaceutical products is a significant concern for regulatory
agencies and manufacturers due to their potential carcinogenic properties. This technical guide
provides a comprehensive overview of the synthesis and characterization of the N-nitroso-
enalapril impurity, offering detailed methodologies and data to support research, development,
and quality control activities in the pharmaceutical industry.

N-nitroso-enalapril is formed from the reaction of the secondary amine functional group in the
enalapril molecule with a nitrosating agent.[1][2] This reaction is typically favored under acidic
conditions.[1] The chemical structure, molecular formula (C20H27N30s), and molecular weight
(405.45 g/mol ) of N-nitroso-enalapril are well-established.[2][3][4]

Synthesis of N-nitroso-enalapril
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While a specific, detailed, and publicly available protocol for the synthesis of N-nitroso-

enalapril is not readily found in the scientific literature, a general procedure can be inferred

from the known chemistry of N-nitrosation of secondary amines. The following is a

representative experimental protocol.

Experimental Protocol: Synthesis

Materials:

Enalapril maleate

Sodium nitrite (NaNO32)

Hydrochloric acid (HCI) or other suitable acid

Dichloromethane (CH2Cl2) or other suitable organic solvent
Saturated sodium bicarbonate (NaHCOs) solution

Anhydrous sodium sulfate (NazSO4) or magnesium sulfate (MgSOa)

Deionized water

Procedure:

Dissolution: Dissolve a known quantity of enalapril maleate in deionized water or a suitable
acidic aqueous solution.

Acidification: Cool the solution in an ice bath to 0-5 °C and slowly add a stoichiometric
excess of a dilute acid, such as 1M HCI, to achieve an acidic pH (typically pH 2-3).

Nitrosation: While maintaining the low temperature and stirring, add a solution of sodium
nitrite in deionized water dropwise to the enalapril solution. The molar ratio of sodium nitrite
to enalapril should be carefully controlled, typically starting with a slight excess of the
nitrosating agent.

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
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(HPLC), to determine the consumption of the starting material and the formation of the N-
nitroso-enalapril product.

o Work-up: Once the reaction is complete, quench any excess nitrosating agent (e.g., with
sulfamic acid). Neutralize the reaction mixture by the slow addition of a saturated sodium
bicarbonate solution until the pH is approximately 7.

» Extraction: Extract the aqueous layer multiple times with an organic solvent like
dichloromethane.

e Drying and Evaporation: Combine the organic layers, dry over anhydrous sodium sulfate or
magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the
crude N-nitroso-enalapril.

 Purification: Purify the crude product using column chromatography on silica gel with an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to isolate the pure N-
nitroso-enalapril impurity.[5]

Characterization of N-nitroso-enalapril

Comprehensive characterization is essential to confirm the identity and purity of the
synthesized N-nitroso-enalapril. This involves a combination of chromatographic and
spectroscopic technigues. While specific spectral data for N-nitroso-enalapril is not widely
published, the expected characteristics can be inferred from its structure and data from
commercially available reference standards.[4]

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for assessing the purity of N-nitroso-enalapril and for its
quantification in drug substances and products.

Table 1: Representative HPLC Method Parameters for N-nitroso-enalapril Analysis
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Parameter Value
C18 reverse-phase column (e.g., 4.6 x 250 mm,
Column
5 pm)
A mixture of an aqueous buffer (e.g., phosphate
i buffer, pH 2.5-3.5) and an organic modifier (e.g.,
Mobile Phase o ) )
acetonitrile or methanol) in a gradient or
isocratic elution mode.
Flow Rate 1.0 mL/min
Detection UV at approximately 215 nm
Column Temperature 30-40 °C
Injection Volume 10-20 pL

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the detection and quantification of trace

levels of N-nitroso-enalapril.

Table 2: Representative LC-MS/MS Method Parameters for N-nitroso-enalapril Analysis

Parameter

Value

lonization Mode

Electrospray lonization (ESI), positive mode

Mass Analyzer

Triple Quadrupole (QqQ) or High-Resolution
Mass Spectrometry (HRMS)

MRM Transitions

Precursor ion (m/z) of [M+H]* for N-nitroso-
enalapril (406.2) to specific product ions. A
common fragmentation pathway for
nitrosamines is the loss of the nitroso group (-
NO), resulting in a product ion.[6]

Collision Energy

Optimized for the specific instrument and

transitions
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are crucial for the structural elucidation of the N-nitroso-
enalapril molecule. The presence of the nitroso group will induce characteristic chemical shift
changes in the neighboring protons and carbons compared to the parent enalapril molecule.

Infrared (IR) Spectroscopy

FTIR spectroscopy can be used to identify the functional groups present in the N-nitroso-

enalapril molecule. Key expected absorption bands include:

¢ N-N=0 stretch: A characteristic band for the nitrosamine group, typically appearing in the
region of 1430-1460 cm~1.

e C=0 stretches: Bands corresponding to the ester and carboxylic acid carbonyl groups.

e N-H stretch: Absence of the secondary amine N-H stretch present in enalapril.

Signaling Pathways and Workflow Diagrams

To visualize the processes involved in the synthesis and analysis of N-nitroso-enalapril, the
following diagrams are provided in the DOT language for Graphviz.

Synthesis Pathway of N-nitroso-enalapril

Acidic Conditions
(pH 2-3)

Enalapril Nitrosating Agent
(Secondary Amine) (e.g., NaNO:z + Acid)

Nitrosation

N-nitroso-enalapril

Click to download full resolution via product page

Synthesis of N-nitroso-enalapril.
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Experimental Workflow for Analysis
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Click to download full resolution via product page

Analytical workflow for N-nitroso-enalapril.

Conclusion

This technical guide provides a foundational understanding of the synthesis and
characterization of the N-nitroso-enalapril impurity. The provided experimental protocols and
analytical method parameters serve as a starting point for researchers and drug development
professionals. Due to the potential health risks associated with nitrosamine impurities, rigorous
control and monitoring throughout the drug development and manufacturing process are
imperative. The methodologies outlined herein are critical for ensuring the safety and quality of
enalapril-containing pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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